![molecular formula C17H18O4S2 B3441831 methyl 3-({2-[(4-methylphenyl)sulfonyl]ethyl}thio)benzoate](/img/structure/B3441831.png)
methyl 3-({2-[(4-methylphenyl)sulfonyl]ethyl}thio)benzoate
Overview
Description
Molecular Structure Analysis
The molecular structure of methyl 3-({2-[(4-methylphenyl)sulfonyl]ethyl}thio)benzoate consists of a benzoate core with a sulfonyl group and an ethylthio substituent. The dihedral angle between the phenyl and benzene rings is approximately 60.17° .
Chemical Reactions Analysis
The compound’s reactivity and chemical reactions depend on its functional groups. For example, it may undergo esterification reactions with Grignard reagents or other nucleophiles to form new compounds . Further studies are needed to explore its full reactivity profile.
Physical And Chemical Properties Analysis
Mechanism of Action
Methyl 3-({2-[(4-methylphenyl)sulfonyl]ethyl}thio)benzoate has been investigated for its dual antimicrobial and anti-inflammatory properties. It selectively inhibits COX-2, providing anti-inflammatory effects without significant gastric side effects. Additionally, it releases moderate amounts of nitric oxide (NO), potentially mitigating cardiovascular risks associated with COX-2 inhibitors .
Properties
IUPAC Name |
methyl 3-[2-(4-methylphenyl)sulfonylethylsulfanyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O4S2/c1-13-6-8-16(9-7-13)23(19,20)11-10-22-15-5-3-4-14(12-15)17(18)21-2/h3-9,12H,10-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYPOFUKTNGOGQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCSC2=CC=CC(=C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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